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Compound of Interest

Compound Name: M8-B

Cat. No.: B10772128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and preparation of M8-B,

a potent and selective TRPM8 channel blocker, for use in both in vitro and in vivo experiments.

Adherence to these guidelines will help ensure the consistency and reproducibility of your

experimental results.

Introduction to M8-B
M8-B is a small molecule antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8)

channel, a non-selective cation channel activated by cold temperatures and cooling agents like

menthol and icilin.[1][2] As a selective blocker, M8-B is a valuable tool for investigating the

physiological and pathological roles of TRPM8. It has been shown to block cold- and agonist-

induced TRPM8 activation in vitro and to reduce deep body temperature in vivo.[1][2][3]
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Property Value Reference

Chemical Name

N-(2-Aminoethyl)-N-[[3-

methoxy-4-

(phenylmethoxy)phenyl]methyl]

-2-thiophenecarboxamide

hydrochloride

[1][2]

Molecular Formula C₂₂H₂₄N₂O₃S · HCl [1]

Molecular Weight 432.96 g/mol [1]

Purity ≥98% [1][2]

Appearance Crystalline solid

CAS Number 883976-12-3 [1]

Storage (Solid) Store at +4°C [1]

M8-B Solubility Data
M8-B hydrochloride exhibits solubility in various solvents. The choice of solvent is critical and

depends on the specific experimental application.

Solvent
Maximum
Concentration

Notes Reference

DMSO 100 mM (43.3 mg/mL) --- [1]

Water 10 mM (4.33 mg/mL)

Sonication may be

required to fully

dissolve.

[1]

DMF 10 mg/mL ---

DMSO:PBS (pH 7.2)

(1:1)
0.5 mg/mL ---
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In Vitro Experiments (e.g., Cell-Based Assays)
Objective: To prepare M8-B solutions for treating cells in culture to study its effect on TRPM8

activity.

Materials:

M8-B hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade, anhydrous

Sterile microcentrifuge tubes

Sterile serological pipettes and pipette tips

Vortex mixer

Cell culture medium appropriate for your cell line

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Preparation: Work in a sterile environment (e.g., a laminar flow hood) to maintain the sterility

of your solutions.

Weighing M8-B: Accurately weigh the desired amount of M8-B hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.33 mg of M8-B (Molecular

Weight = 432.96 g/mol ).

Dissolution:

Add the weighed M8-B powder to a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (e.g.,

1 mL for 4.33 mg).

Vortex the solution thoroughly until the M8-B is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution if necessary.

Storage of Stock Solution:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C for long-term storage. Stored properly, the DMSO

stock solution is stable for several months.

Protocol for Preparing Working Solutions in Cell Culture Medium:

Thawing: Thaw a single aliquot of the 10 mM M8-B stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your complete cell culture

medium to achieve the desired final concentrations for your experiment.

Important: To avoid precipitation and minimize DMSO-induced cytotoxicity, ensure the final

concentration of DMSO in the cell culture medium is typically below 0.5%, and ideally at or

below 0.1%.

Example Dilution Series:

1. To prepare a 100 µM working solution from a 10 mM stock, dilute the stock 1:100 in cell

culture medium (e.g., add 1 µL of 10 mM stock to 99 µL of medium).

2. Further dilute this 100 µM solution to obtain lower concentrations.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without M8-B. This is crucial to account for any effects of the

solvent on the cells.

Application to Cells: Replace the existing medium in your cell culture plates with the freshly

prepared medium containing the desired concentrations of M8-B or the vehicle control.

In Vivo Experiments (e.g., Animal Studies)
Objective: To prepare M8-B formulations for administration to animals to study its systemic

effects.

Important Considerations:
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The choice of vehicle will depend on the route of administration (e.g., intravenous,

intraperitoneal, oral).

All solutions for in vivo use must be sterile.

It is recommended to prepare these formulations fresh on the day of the experiment.

Protocol for Preparation in a Saline-Based Vehicle (for Intravenous or Intraperitoneal Injection):

This protocol is adapted from information provided for similar small molecules.

Materials:

M8-B hydrochloride powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes and syringes

Formulation Example (1 mg/mL M8-B):

Prepare a 10 mg/mL stock solution in DMSO: Dissolve 10 mg of M8-B in 1 mL of DMSO.

Prepare the vehicle:

In a sterile tube, mix:

40% PEG300

5% Tween-80

55% Sterile Saline
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Final Formulation: To prepare a 1 mg/mL final solution, add 100 µL of the 10 mg/mL M8-B
stock solution to 900 µL of the prepared vehicle.

Administration: Mix well before administration. The final solution will contain 10% DMSO.

Adjust the volumes as needed for your required final concentration and dosing volume.

Protocol for Preparation in a Corn Oil-Based Vehicle (for Oral or Intraperitoneal Injection):

Materials:

M8-B hydrochloride powder

DMSO

Sterile Corn Oil

Formulation Example (1 mg/mL M8-B):

Prepare a 10 mg/mL stock solution in DMSO: Dissolve 10 mg of M8-B in 1 mL of DMSO.

Final Formulation: To prepare a 1 mg/mL final solution, add 100 µL of the 10 mg/mL M8-B
stock solution to 900 µL of sterile corn oil.

Administration: Vortex thoroughly to create a uniform suspension before administration.

Visualizations
Signaling Pathway of TRPM8 Inhibition by M8-B
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Caption: M8-B blocks the TRPM8 channel, preventing its activation by cold or chemical

agonists.

Experimental Workflow for In Vitro M8-B Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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